Cas no 55327-67-8 (1,3-Dihydro-1,3,5-trimethyl-2H-benzimidazol-2-one)

• Product Name: 1,3-Dihydro-1,3,5-trimethyl-2H-benzimidazol-2-one
• CAS No: 55327-67-8
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD01068063
• CID: 352222
• PubChem ID: 600667
• Update Time: 2025-04-19

1,3-Dihydro-1,3,5-trimethyl-2H-benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one, 1,3-dihydro-1,3,5-trimethyl-
• 1,3,5-trimethylbenzimidazol-2-one
• TIMTEC-BB SBB000194
• CS-0240021
• AKOS003264192
• ZKTCCUHXIBVVNU-UHFFFAOYSA-N
• 1,3,5-TRIMETHYL-1H-BENZO[D]IMIDAZOL-2(3H)-ONE
• 55327-67-8
• SCHEMBL435035
• 1,3,5-Trimethyl-1,3-dihydro-2H-benzimidazol-2-one
• 1,3,5-trimethyl-3-hydrobenzimidazol-2-one
• 1,3,5-Trimethyl-1,3-dihydro-benzoimidazol-2-one
• 1,3,5-Trimethyl-1,3-dihydro-2H-benzimidazol-2-one #
• AB08012
• 1,3,5-TRIMETHYL-2,3-DIHYDRO-1H-1,3-BENZODIAZOL-2-ONE
• DTXSID40344950
• EN300-223031
• 1,3-Dihydro-1,3,5-trimethyl-2H-benzimidazol-2-one

• MDL： MFCD01068063
• Inchi： 1S/C10H12N2O/c1-7-4-5-8-9(6-7)12(3)10(13)11(8)2/h4-6H,1-3H3
• InChI Key： ZKTCCUHXIBVVNU-UHFFFAOYSA-N
• SMILES： O=C1N(C)C2C=CC(C)=CC=2N1C

Computed Properties

• Exact Mass: 176.09506
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55

1,3-Dihydro-1,3,5-trimethyl-2H-benzimidazol-2-one Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles